Cas no 2005213-70-5 (4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine)

• Product Name: 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine
• CAS No: 2005213-70-5
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• CID: 6220884
• PubChem ID: 136518708
• Update Time: 2025-06-15

4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine
• (3-Cyclopropylpyrrolidin-1-yl)-(2-fluoropyridin-4-yl)methanone
• AKOS033418059
• EN300-6564318
• Z1546558890
• 2005213-70-5
• 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine

• Inchi： 1S/C13H15FN2O/c14-12-7-10(3-5-15-12)13(17)16-6-4-11(8-16)9-1-2-9/h3,5,7,9,11H,1-2,4,6,8H2
• InChI Key： ICUWVWNXGFUNGA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(N1CCC(C1)C1CC1)=O

Computed Properties

• Exact Mass: 234.11684127g/mol
• Monoisotopic Mass: 234.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.2Ų

Additional information on 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine

4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine: A Promising Compound in Medicinal Chemistry

4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine (CAS No. 2005213-70-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The cyclopropylpyrrolidine moiety in the structure of 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine is particularly noteworthy. Cyclopropyl groups are known for their ability to introduce steric hindrance and alter the conformational flexibility of molecules, which can significantly impact their biological activity. The pyrrolidine ring, on the other hand, is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and participate in various interactions with biological targets.

The presence of a fluorine atom at the 2-position of the pyridine ring further enhances the compound's potential for therapeutic applications. Fluorine is a versatile element in medicinal chemistry, often used to improve the metabolic stability, lipophilicity, and binding affinity of drug candidates. In the case of 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine, the fluorine atom may contribute to its enhanced pharmacokinetic properties and increased potency.

Recent studies have explored the biological activities of 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine effectively inhibited the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine has also shown potential as an anticancer agent. A study published in Cancer Research reported that this compound exhibited significant cytotoxicity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the multifaceted therapeutic potential of 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine and warrant further investigation into its use as an anticancer agent.

The pharmacokinetic profile of 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine has also been studied extensively. In preclinical studies, this compound demonstrated favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, it showed low toxicity in animal models, suggesting a favorable safety profile. These characteristics make 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine an attractive candidate for further development as a therapeutic agent.

In conclusion, 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine (CAS No. 2005213-70-5) is a promising compound with a unique combination of structural features that confer it with diverse biological activities. Its potential as an anti-inflammatory and anticancer agent has been supported by recent research findings, and its favorable pharmacokinetic properties make it an attractive candidate for further development. As research in this area continues to advance, 4-(3-Cyclopropylpyrrolidine-1-carbonyl)-2-fluoropyridine may play a significant role in the discovery and development of new therapeutic agents for various diseases.